Cas no 112898-45-0 (Methane-13C-d3, nitro-(9CI))

• Product Name: Methane-13C-d3, nitro-(9CI)
• CAS No: 112898-45-0
• MF: CH₃NO₂
• MW: 65.0511600971222
• CID: 129969
• PubChem ID: 16211896
• Update Time: 2025-04-19

Methane-13C-d3, nitro-(9CI) Chemical and Physical Properties

Names and Identifiers

• Methane-13C-d3, nitro-(9CI)
• NITROMETHANE-13C-D3
• NITROMETHANE-13C-D3, 99 ATOM % 13C, 99 A TOM % D
• Trideuterio(nitro)(113C)methane
• Nitromethane-13c-d3,99 atom % 13c,99 a tom % d
• DTXSID10583511
• Nitro(~13~C,~2~H_3_)methane
• Nitromethane-13C,d3, 99 atom % 13C, 99 atom % D
• 112898-45-0

• Inchi： 1S/CH3NO2/c1-2(3)4/h1H3/i1+1D3
• InChI Key： LYGJENNIWJXYER-KQORAOOSSA-N
• SMILES： [O-][N+]([13C]([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 61.01639
• Monoisotopic Mass: 65.038563412g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 27.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8Ų
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.201 g/mL at 25 °C
• Melting Point: -29 °C(lit.)
• Boiling Point: 101 °C(lit.)
• Flash Point: 95 °F
• PSA: 43.14
• Solubility: Not determined

Methane-13C-d3, nitro-(9CI) Security Information

• Hazardous Material transportation number：UN 1261 3/PG 2
• WGK Germany：3
• Hazard Category Code： 5-10-22
• Safety Instruction： 41
• Hazardous Material Identification：